Cas no 903527-90-2 (3-hydroxy-5-(methylsulfanyl)pentanoic acid)

• Product Name: 3-hydroxy-5-(methylsulfanyl)pentanoic acid
• CAS No: 903527-90-2
• Molecular Formula: C₆H₁₂O₃S
• Molecular Weight: 164.222681045532
• CID: 6132725
• PubChem ID: 21114139

3-hydroxy-5-(methylsulfanyl)pentanoic acid Properties

Names and Identifiers

• 3-hydroxy-5-(methylsulfanyl)pentanoic acid
• EN300-1296881
• DL--Homomethionine
• AKOS011682593
• SCHEMBL3879067
• 903527-90-2

• InChIKey： GSKBRSYYWPTGJO-UHFFFAOYSA-N
• Inchi： 1S/C6H12O3S/c1-10-3-2-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)
• SMILES： S(C)CCC(CC(=O)O)O

Computed Properties

• Exact Mass: 164.05071541g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 164.05071541g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids